Cas no 71116-15-9 (2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI))
71116-15-9 structure
Product Name:2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI)
CAS No:71116-15-9
MF:C8H12O3
MW:156.179082870483
CID:573361
PubChem ID:11182738
Update Time:2025-04-19
2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI)
- (3aalpha,4beta,6aalpha)-hexahydro-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
- (3aS,4S,6aR)-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
- (3aalpha,4beta,6aalpha)-Hexahydro-4-(hydroxymethyl)-2H-cyclopenta(b)furan-2-one
- (3aR,6aS)-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[d]furan-2-one
- 71116-15-9
- EINECS 275-201-1
- DTXSID50221324
-
- Inchi: 1S/C8H12O3/c9-4-5-1-2-7-6(5)3-8(10)11-7/h5-7,9H,1-4H2/t5-,6+,7-/m0/s1
- InChI Key: RLXGPZUNVLXZNQ-XVMARJQXSA-N
- SMILES: O1C(C[C@H]2[C@@H]1CC[C@H]2CO)=O
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.2
- Topological Polar Surface Area: 46.5Ų
2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
71116-15-9 (2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI)) Related Products
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